2,2-dimethyl-6-nitro-2H-benzo[b][1,4]oxazine-3(4H)-thione

• Molecular Formula: C10H10N2O3S
• Molecular Weight: 238.27 g/mol
• IUPAC Name: 2,2-dimethyl-6-nitro-4H-1,4-benzoxazine-3-thione
• InChI: InChI=1S/C10H10N2O3S/c1-10(2)9(16)11-7-5-6(12(13)14)3-4-8(7)15-10/h3-5H,1-2H3,(H,11,16)
• InChI Key: OWNUZUGKSPVZST-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=S)NC2=C(O1)C=CC(=C2)[N+](=O)[O-])C

Description

2,2-dimethyl-6-nitro-2H-benzo[b][1,4]oxazine-3(4H)-thione is a useful research compound. Its molecular formula is C10H10N2O3S and its molecular weight is 238.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,2-Dimethyl-6-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one (3.4 g) and Lawesson's reagent (6.19 g, 1.0 eq.) were suspended in toluene (100 ml). The reaction mixture was refluxed for one hour. The mixture was then evaporated. The residue was purified by Combiflash chromatography (EtOAc in hexanes=0-100%) to give 2,2-dimethyl-6-nitro-2H-benzo[b][1,4]oxazine-3(4H)-thione (3 g, 82% yield).